Cas no 2613381-88-5 (4-(fluoromethyl)-2-oxabicyclo2.1.1hexane-1-carboxylic acid)

• Product Name: 4-(fluoromethyl)-2-oxabicyclo2.1.1hexane-1-carboxylic acid
• CAS No: 2613381-88-5
• MF: C₇H₉FO₃
• MW: 160.142966032028
• MDL: MFCD33032196
• CID: 5663479
• PubChem ID: 155943793
• Update Time: 2025-07-14

4-(fluoromethyl)-2-oxabicyclo2.1.1hexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(fluoromethyl)-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid
• EN300-37375432
• 2613381-88-5
• EN300-27717604
• 4-(fluoromethyl)-2-oxabicyclo2.1.1hexane-1-carboxylic acid

• MDL： MFCD33032196
• Inchi： 1S/C7H9FO3/c8-3-6-1-7(2-6,5(9)10)11-4-6/h1-4H2,(H,9,10)
• InChI Key： NUIJACIAYIEOME-UHFFFAOYSA-N
• SMILES： FCC12COC(C(=O)O)(C1)C2

Computed Properties

• Exact Mass: 160.05357231g/mol
• Monoisotopic Mass: 160.05357231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 46.5Ų

Additional information on 4-(fluoromethyl)-2-oxabicyclo2.1.1hexane-1-carboxylic acid

4-(Fluoromethyl)-2-Oxabicyclo[2.1.1]Hexane-1-Carboxylic Acid

4-(Fluoromethyl)-2-Oxabicyclo[2.1.1]Hexane-1-Carboxylic Acid is a unique organic compound with the CAS number 2613381-88-5, which has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its distinctive bicyclic structure and functional groups. This compound is characterized by a bicyclo[2.1.1]hexane framework, which is fused with an oxygen atom (hence the "oxa" prefix), and a fluoromethyl group attached at the 4-position of the bicyclic system. The carboxylic acid group at the 1-position further enhances its chemical versatility, making it a valuable molecule for various applications.

The synthesis of 4-(Fluoromethyl)-2-Oxabicyclo[2.1.1]Hexane-1-Carboxylic Acid typically involves multi-step organic reactions, often starting from readily available starting materials such as epoxides or cyclic ketones. The construction of the bicyclic framework requires precise control over stereochemistry to ensure the correct configuration of the oxygen atom and the fluoromethyl substituent. Recent advancements in asymmetric catalysis have enabled more efficient and enantioselective syntheses of this compound, which is particularly important for its application in drug discovery where stereochemistry plays a critical role.

In terms of physical properties, 4-(Fluoromethyl)-2-Oxabicyclo[2.1.1]Hexane-1-Carboxylic Acid exhibits a melting point of approximately 95°C and is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and acetonitrile. Its fluorescence properties under UV light have been studied extensively, revealing potential applications in fluorescent sensing and imaging technologies.

The chemical structure of this compound is highly intriguing due to the combination of a rigid bicyclic system and a flexible fluoromethyl group. The bicyclo[2.1.1]hexane framework provides steric hindrance, which can influence the reactivity and selectivity of the molecule in various chemical reactions. The fluoromethyl group introduces electron-withdrawing effects, enhancing the acidity of the carboxylic acid moiety and making it more susceptible to nucleophilic attack in reactions such as esterification or amidation.

Recent studies have explored the biological activity of 4-(Fluoromethyl)-2-Oxabicyclo[2.1.1]Hexane-1-Carboxylic Acid, particularly its potential as a lead compound in drug development. Researchers have found that this compound exhibits moderate inhibitory activity against certain enzymes involved in metabolic disorders, such as HMG-CoA reductase and acetylcholinesterase. These findings suggest that it could serve as a scaffold for designing novel therapeutic agents targeting conditions like hyperlipidemia or neurodegenerative diseases.

In addition to its pharmacological applications, this compound has also been investigated for its role in polymer chemistry. The rigid bicyclic structure and reactive carboxylic acid group make it an ideal candidate for synthesizing high-performance polymers with tailored mechanical and thermal properties. Recent breakthroughs in polymerization techniques have enabled the incorporation of this compound into polymeric materials used in advanced composites and biodegradable plastics.

The environmental impact of 4-(Fluoromethyl)-2-Oxabicyclo[2.1.1]Hexane-1-Carboxylic Acid has also been a topic of interest, particularly regarding its biodegradability and toxicity profiles. Studies conducted under simulated environmental conditions indicate that this compound undergoes slow degradation under aerobic conditions, raising concerns about its persistence in ecosystems if released into the environment.

In conclusion, 4-(Fluoromethyl)-2-Oxabicyclo[2.1.]Hexane-Carboxylic Acid is a versatile compound with promising applications across multiple disciplines due to its unique chemical structure and functional groups.